1-[(Dimethyl-1,2-oxazol-4-yl)methyl]piperazine

• IUPAC Name: 3,5-dimethyl-4-(piperazin-1-ylmethyl)-1,2-oxazole
• InChI: InChI=1S/C10H17N3O/c1-8-10(9(2)14-12-8)7-13-5-3-11-4-6-13/h11H,3-7H2,1-2H3
• InChI Key: LJPFGGDQLGMPPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCNCC2
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol

Description

1-[(Dimethyl-1,2-oxazol-4-yl)methyl]piperazine is a chemical compound with the molecular formula C10H17N3O. It has a molecular weight of 195.262 Da and is also known as this compound dihydrochloride. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17N3O.2ClH/c1-8-10(9(2)14-12-8)7-13-5-3-11-4-6-13;;/h11H,3-7H2,1-2H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 268.19. It is typically stored at room temperature and is available in powder form.

Scientific Research Applications

Antibacterial and Enzyme Inhibitory Activities

1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine derivatives have shown remarkable antibacterial efficacies against strains like E. coli, S. aureus, and S. mutans. Specifically, a derivative showcased potent biofilm inhibition activities superior to Ciprofloxacin and remarkable inhibitory activities against MurB enzyme, a target for antimicrobial drug discovery (Mekky & Sanad, 2020).

Polyamide Synthesis

Piperazine has been used in the synthesis of polyamides involving compounds like theophylline and thymine, leading to polyamides with significant molecular weights and solubility properties (Hattori & Kinoshita, 1979a), (Hattori & Kinoshita, 1979b).

Antidepressant and Antianxiety Activities

Compounds synthesized from 1-[(Dimethyl-1,2-oxazol-4-yl)methyl]piperazine demonstrated significant antidepressant and antianxiety activities, indicating their potential in mental health treatment (Kumar et al., 2017).

Luminescent Properties and Electron Transfer

Piperazine derivatives have been synthesized, exhibiting luminescent properties and photo-induced electron transfer, useful in material sciences and photophysical studies (Gan et al., 2003).

Antimicrobial and Antibacterial Activities

Novel piperazine derivatives have been synthesized and shown to possess enhanced antimicrobial and antibacterial activities, providing a basis for new therapeutic agents (Shroff et al., 2022), (Rajkumar et al., 2014).

Anticancer Activities

1,3-thiazoles with a piperazine substituent demonstrated significant anticancer activities, showcasing potential for cancer therapy (Turov, 2020).